1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide

• IUPAC Name: 1-(furan-3-ylmethyl)-N-(2-pyridin-3-yloxyphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C21H21N3O3/c25-21(19-7-4-11-24(19)14-16-9-12-26-15-16)23-18-6-1-2-8-20(18)27-17-5-3-10-22-13-17/h1-3,5-6,8-10,12-13,15,19H,4,7,11,14H2,(H,23,25)
• InChI Key: DRVFQZVIOCOTNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=COC=C2)C(=O)NC3=CC=CC=C3OC4=CN=CC=C4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. This compound is a proline-derived amide that has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments, and future directions for research.

Mechanism of Action

The mechanism of action of 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide in laboratory experiments is its anti-inflammatory properties. This makes it a useful compound to study in the context of inflammatory diseases. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to study its effects on specific pathways.

Future Directions

For research on 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide include further studies on its mechanism of action, as well as its potential use in the treatment of cancer. The compound could also be studied for its potential use in the treatment of other diseases such as autoimmune diseases. Additionally, further research could be done to optimize the synthesis method for this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been achieved using various methods. One method involves the reaction of 3-aminopiperidine with furfural and 2-(3-pyridinyloxy)benzaldehyde in the presence of acetic acid. Another method involves the reaction of 3-aminopiperidine with furfural and 2-(3-pyridinyloxy)benzaldehyde in the presence of acetic anhydride. Both of these methods have been successful in synthesizing the compound.

Scientific Research Applications

1-(3-furylmethyl)-N-[2-(3-pyridinyloxy)phenyl]prolinamide has been studied for its potential applications in pharmaceutical research. The compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. The compound has also been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.